Cas no 32644-88-5 (2,4-Dimethyl-5-hydroxybenzonitrile)

2,4-Dimethyl-5-hydroxybenzonitrile is a substituted benzonitrile derivative characterized by the presence of hydroxyl and methyl functional groups on the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for more complex molecules. The hydroxyl group enhances its solubility in polar solvents, while the nitrile moiety offers potential for further functionalization, such as hydrolysis or reduction. Its structural features make it useful in the development of agrochemicals, dyes, and specialty chemicals. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in synthetic applications.

2,4-Dimethyl-5-hydroxybenzonitrile structure

32644-88-5 structure

Product Name:2,4-Dimethyl-5-hydroxybenzonitrile

CAS No:32644-88-5

MF:C₉H₉NO

MW:147.173862218857

CID:5004699

Update Time:2025-10-05

2,4-Dimethyl-5-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2,4-Dimethyl-5-cyanphenol
- 2,4-Dimethyl-5-hydroxybenzonitrile
- Inchi： 1S/C9H9NO/c1-6-3-7(2)9(11)4-8(6)5-10/h3-4,11H,1-2H3
- InChI Key： DFPWANKBZSPLDD-UHFFFAOYSA-N
- SMILES： OC1=CC(C#N)=C(C)C=C1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 181
XLogP3: 2
Topological Polar Surface Area: 44

2,4-Dimethyl-5-hydroxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010009830-250mg	2,4-Dimethyl-5-hydroxybenzonitrile	32644-88-5	97%	250mg	$475.20	2023-09-02
Alichem	A010009830-500mg	2,4-Dimethyl-5-hydroxybenzonitrile	32644-88-5	97%	500mg	$839.45	2023-09-02
Alichem	A010009830-1g	2,4-Dimethyl-5-hydroxybenzonitrile	32644-88-5	97%	1g	$1445.30	2023-09-02

2,4-Dimethyl-5-hydroxybenzonitrile Related Literature

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Additional information on 2,4-Dimethyl-5-hydroxybenzonitrile

Research Brief on 2,4-Dimethyl-5-hydroxybenzonitrile (CAS: 32644-88-5): Recent Advances and Applications

2,4-Dimethyl-5-hydroxybenzonitrile (CAS: 32644-88-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 2,4-Dimethyl-5-hydroxybenzonitrile as a precursor for the development of novel kinase inhibitors. The study demonstrated that modifications to the hydroxy and nitrile functional groups of the compound could enhance its binding affinity to specific kinase targets, making it a promising candidate for anticancer drug development. The researchers employed molecular docking and in vitro assays to validate their findings, providing a robust foundation for further investigations.

Another significant advancement was reported in the field of agrochemicals, where 2,4-Dimethyl-5-hydroxybenzonitrile was identified as a key intermediate in the synthesis of herbicidal compounds. A study published in Pest Management Science detailed the compound's role in the development of new herbicides with improved selectivity and environmental safety profiles. The research highlighted the compound's stability under various environmental conditions, making it a viable option for large-scale agricultural applications.

Furthermore, recent pharmacological studies have investigated the compound's potential as an anti-inflammatory agent. A paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2,4-Dimethyl-5-hydroxybenzonitrile exhibited significant inhibitory effects on pro-inflammatory cytokines in vitro. These findings suggest that the compound could serve as a scaffold for the design of new anti-inflammatory drugs, addressing unmet medical needs in chronic inflammatory diseases.

In conclusion, 2,4-Dimethyl-5-hydroxybenzonitrile (CAS: 32644-88-5) continues to be a compound of great interest across multiple research domains. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable subject for ongoing and future studies. Researchers are encouraged to explore further modifications and applications of this compound to unlock its full potential in drug discovery and agrochemical development.